Cas no 2171955-11-4 (3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde)
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde
- EN300-1292136
- 2171955-11-4
-
- Inchi: 1S/C11H10N4O/c16-6-9-10(2-1-5-12-9)15-7-13-11(14-15)8-3-4-8/h1-2,5-8H,3-4H2
- InChI Key: HUBDUNUSBPAISS-UHFFFAOYSA-N
- SMILES: O=CC1C(=CC=CN=1)N1C=NC(C2CC2)=N1
Computed Properties
- Exact Mass: 214.08546096g/mol
- Monoisotopic Mass: 214.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 60.7Ų
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292136-1.0g |
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde |
2171955-11-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292136-50mg |
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde |
2171955-11-4 | 50mg |
$888.0 | 2023-09-30 | ||
| Enamine | EN300-1292136-100mg |
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde |
2171955-11-4 | 100mg |
$930.0 | 2023-09-30 | ||
| Enamine | EN300-1292136-250mg |
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde |
2171955-11-4 | 250mg |
$972.0 | 2023-09-30 | ||
| Enamine | EN300-1292136-500mg |
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde |
2171955-11-4 | 500mg |
$1014.0 | 2023-09-30 | ||
| Enamine | EN300-1292136-1000mg |
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde |
2171955-11-4 | 1000mg |
$1057.0 | 2023-09-30 | ||
| Enamine | EN300-1292136-2500mg |
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde |
2171955-11-4 | 2500mg |
$2071.0 | 2023-09-30 | ||
| Enamine | EN300-1292136-5000mg |
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde |
2171955-11-4 | 5000mg |
$3065.0 | 2023-09-30 | ||
| Enamine | EN300-1292136-10000mg |
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde |
2171955-11-4 | 10000mg |
$4545.0 | 2023-09-30 |
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde
Introduction to 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2171955-11-4)
3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2171955-11-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential pharmacological properties. The compound combines a pyridine core with a cyclopropyl-substituted triazole moiety, features that are often associated with enhanced binding affinity and metabolic stability, making it a promising candidate for further investigation in drug discovery.
The molecular structure of 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde consists of a pyridine ring functionalized at the 2-position with an aldehyde group. This aldehyde functionality serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. The presence of the 3-cyclopropyl substituent on the triazole ring adds another layer of complexity, potentially influencing both the electronic properties and steric environment of the molecule. Such structural features are critical in determining its interaction with biological targets.
In recent years, there has been growing interest in compounds containing the triazole scaffold due to their demonstrated efficacy in various therapeutic areas. Triazoles are known for their ability to modulate enzyme activity and receptor binding, often with high selectivity. The incorporation of a cyclopropyl group into this system is particularly noteworthy, as cyclopropanes are frequently employed in medicinal chemistry to improve bioavailability and reduce metabolic liability. This combination of structural elements makes 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde an intriguing candidate for further exploration.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting key biological pathways. For instance, preliminary computational studies suggest that the aldehyde group may facilitate covalent bonding with cysteine residues in target proteins, leading to potent and irreversible inhibition. Such mechanisms are particularly desirable in therapeutic contexts where sustained activity is required. Additionally, the 3-cyclopropyl substituent may enhance binding affinity by occupying specific pockets within the target protein's active site.
The pyridine moiety is another critical component of this molecule. Pyridine derivatives are ubiquitous in pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with a wide range of biological targets through hydrogen bonding and hydrophobic interactions. In 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde, the pyridine ring is linked to the triazole via an amide bond, which can be further modified to tailor solubility and bioavailability. This flexibility allows for the design of derivatives with optimized properties for specific therapeutic applications.
Recent advances in drug discovery methodologies have highlighted the importance of structure-based design in identifying novel lead compounds. High-throughput screening (HTS) and virtual screening techniques have been instrumental in evaluating large libraries of compounds for their potential biological activity. In this context, 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde has emerged as a structurally unique entity that warrants further experimental validation. Its distinct scaffold may offer advantages over existing scaffolds by providing novel interactions with biological targets.
The synthesis of 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde presents an interesting challenge for synthetic chemists due to its complex architecture. However, recent reports indicate that multi-step synthetic routes can be developed to access this compound efficiently. These routes often involve cycloaddition reactions between azides and alkynes (azide–alkyne cycloaddition), followed by functional group transformations to introduce the aldehyde group at the 2-position of the pyridine ring. Such methodologies leverage transition-metal catalysis to achieve high yields and regioselectivity.
Once synthesized, 3-(3-cyclopropyl-1H-1,2,4-triazol-1-y]pyridine - 2 - carbaldehyde can be subjected to various biochemical assays to evaluate its potency and selectivity against relevant biological targets. These assays may include enzyme inhibition studies (e.g., kinases or proteases), receptor binding assays (e.g., GPCRs or ion channels), and cell-based assays to assess cytotoxicity or signaling pathway modulation. The results from these studies will provide valuable insights into its potential therapeutic applications.
The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations have been increasingly employed to predict binding affinities and understand molecular interactions at an atomic level. For 3-(3-cyclopropyl - 1H - 1 , 2 , 4 - tri azo l - 1 - y l ) p y rid ine - 2 - car bal de hyde, these methods can help identify key interactions between the compound and its target proteins or nucleic acids.
In conclusion, 3 - ( 3 - cyc lo prop yl - 1 H - 1 , 2 , 4 - tri azo l - 1 - y l ) p y rid ine - 2 - car bal de hyde (CAS No . 2171955 -11 -4) represents a structurally interesting compound with potential applications in pharmaceutical development . Its unique combination of functional groups , including an aldehyde group , a cyc lo prop yl substituent , and a tri azole moiety , positions it as an attractive scaffold for further exploration . Advances i n synthetic chemistry , bio logical assay ing , and computatio nal method s will likely drive future research efforts aimed at elucidating its pharmacological properties . As such, 2171955 -11 -4 may play a significant role i n shaping th e future o f dr ug discove ry i n th e chemi cal bi ologi c s arena .
2171955-11-4 (3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)